Cas no 20987-26-2 (Resibufaginol)
Resibufaginol structure
Product Name:Resibufaginol
CAS No:20987-26-2
MF:C24H32O5
MW:400.507887840271
CID:286369
Update Time:2024-02-29
Resibufaginol Chemical and Physical Properties
Names and Identifiers
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- Bufa-20,22-dienolide,14,15-epoxy-3,19-dihydroxy-, (3b,5b,15b)-
- 14,15β-Epoxy-3β,19-dihydroxy-5β-bufa-20,22-dienolide
- 5b-Bufa-20,22-dienolide, 14,15b-epoxy-3b,19-dihydroxy- (8CI)
- Resibufaginol
- 19-hydroxyresibufogenin
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- Inchi: 1S/C24H32O5/c1-22-8-7-17-18(4-3-15-10-16(26)6-9-23(15,17)13-25)24(22)20(29-24)11-19(22)14-2-5-21(27)28-12-14/h2,5,12,15-20,25-26H,3-4,6-11,13H2,1H3/t15-,16+,17+,18-,19-,20-,22-,23-,24-/m1/s1
- InChI Key: XTGMXQCGCNTMEI-RLKKFORUSA-N
- SMILES: O1[C@@H]2C[C@H](C3=COC(C=C3)=O)[C@@]3(C)CC[C@@H]4[C@@]5(CO)CC[C@@H](C[C@H]5CC[C@H]4[C@]132)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 2
- Complexity: 803
- XLogP3: 2.5
- Topological Polar Surface Area: 79.3
Resibufaginol Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Bufanolides and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives
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